Cas no 23674-86-4 (Difluprednate)

• Product Name: Difluprednate
• CAS No: 23674-86-4
• MF: C₂₇H₃₄F₂O₇
• MW: 508.55147600174
• MDL: MFCD00214273
• CID: 52352
• PubChem ID: 443936
• Update Time: 2025-04-18

Difluprednate Chemical and Physical Properties

Names and Identifiers

• Difluprednate
• 6a,9a-Difluoroprednisolone 21-acetate 17-butyrate
• [(6S,8S,9R,10S,11S,13S,14S,17R)-17-(2-acetyloxyacetyl)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] butanoate
• 6ALPHA,9ALPHA-DIFLUOROPREDNISOLONE 21-ACETATE 17-BUTYRATE
• DFBA
• Difluoroprednisolone butyrate acetate
• Durezol
• Epitopic
• Myser
• UNII-S8A06QG2QE
• 6α,9α-Difluoroprednisolone-21-acetate-17-butyrate
• EN300-7378069
• (1R,3aS,3bS,5S,9aS,9bR,10S,11aS)-1-[2-(acetyloxy)acetyl]-5,9b-difluoro-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl butanoate
• DIFLUPREDNATE (MART.)
• DIFLUPREDNATE [MI]
• AKOS027326853
• 6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate 17-butyrate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)-, (6.alpha.,11.beta.)-
• HY-17569
• Difluprednatum
• EINECS 245-815-4
• st60-1
• (6S,8S,9R,10S,11S,13S,14S,17R)-17-(2-acetoxyacetyl)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl butyrate
• Difluprednatum (INN-Latin)
• MLS001148580
• DTXSID0046773
• AS-15800
• 6alpha-9-Difluoroprednisolone 21-acetate 17-butyrate
• DIFLUPREDNATE [JAN]
• DIFLUPREDNATE [WHO-DD]
• 6 alpha ,9 alpha -Difluoroprednisolone 21-acetate 17-butyrate
• DIFLUPREDNATE [VANDF]
• Difluprednato [INN-Spanish]
• S8A06QG2QE
• MFCD00214273
• Q736113
• s4095
• Difluprednate Ophthalmic Emulsion
• SCHEMBL4580
• CHEMBL1201749
• WYQPLTPSGFELIB-JTQPXKBDSA-N
• GTPL7474
• Difluprednato
• 6-alpha,9-alpha-Difluoroprednisolone 17-butyrate 21-acetate
• NCGC00168749-01
• CAS-23674-86-4
• (1R,2S,8S,10S,11S,14R,15S,17S)-14-[2-(acetyloxy)acetyl]-1,8-difluoro-17-hydroxy-2,15-dimethyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-14-yl butanoate
• W-6309
• SR-01000000265
• MLS000028663
• Difluprednate Ophthalmic
• A932746
• Difluprednato (INN-Spanish)
• Tox21_112628
• HMS2231D18
• Pregna-1,4-diene-3,20-dione, 6-alpha,9-difluoro-11-beta,17,21-trihydroxy-, 21-acetate, 17-butyrate
• Opera_ID_1287
• Durezol (TN)
• 6alpha,9alpha-Difluoroprednisolone 21-acetate 17-butyrate, >=98%
• CM 9155
• CHEBI:31485
• NS00050777
• DB06781
• 6 alpha-9-difluoroprednisolone 21-acetate 17-butyrate
• MLS001333701
• CCG-269762
• SR-01000000265-4
• SMR000058924
• DIFLUPREDNATE [ORANGE BOOK]
• 23674-86-4
• Difluprednatum [INN-Latin]
• DIFLUPREDNATE [INN]
• DIFLUPREDNATE [MART.]
• Q-101389
• DIFLUPREDNATE [USAN]
• W 6309
• Difluprednate [USAN:INN:JAN]
• D5579
• AB00383058_10
• DTXCID8026773
• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)-, (6a,11b)-
• Difluprednate (JAN/USAN/INN)
• (6alpha,11beta)-21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dion
• 'MLS001148580-01!6ALPHA,9ALPHA-DIFLUOROPREDNISOLONE 21-ACETATE 17-BUTYRATE'
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)-, (6alpha,11beta)-
• D07AC19
• D01266
• 21-(Acetyloxy)-6,9-difluoro-11-hydroxy-17-(1-oxobutoxy)pregna-1,4-diene-3,20-dione (6alpha,11beta)-
• 6alpha,9alpha-Difluorprednisolon-17-butyrat-21-acetat
• DA-52531
• GLXC-20123

• MDL： MFCD00214273
• Inchi： 1S/C27H34F2O7/c1-5-6-23(34)36-26(22(33)14-35-15(2)30)10-8-17-18-12-20(28)19-11-16(31)7-9-24(19,3)27(18,29)21(32)13-25(17,26)4/h7,9,11,17-18,20-21,32H,5-6,8,10,12-14H2,1-4H3/t17-,18-,20-,21-,24-,25-,26-,27-/m0/s1
• InChI Key： WYQPLTPSGFELIB-JTQPXKBDSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1CC[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)OC(CCC)=O)F)=O)C

Computed Properties

• Exact Mass: 508.22700
• Monoisotopic Mass: 508.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.1869 (estimate)
• Melting Point: 191.0 to 195.0 deg-C
• Boiling Point: 600.3±55.0 °C at 760 mmHg
• Flash Point: 316.9±31.5 °C
• Refractive Index: 1.544
• PSA: 106.97000
• LogP: 3.51950
• Specific Rotation: D22 +31.7° (c = 0.5 in dioxane)
• Merck: 3152

Difluprednate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：TU3831500
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds